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Introduction

Sybraloy® is a high-copper dental amalgam known for its high strength and durability in
restorative dentistry.[1][2] Accurate and standardized measurement of its compressive strength
Is crucial for quality control, research, and the development of new dental materials.
Compressive strength is a critical mechanical property that indicates a material's ability to
withstand mastication forces.[3] This document provides detailed application notes and
standardized protocols for testing the compressive strength of Sybraloy, adhering to
internationally recognized standards such as 1ISO 9917-1.

Quantitative Data Summary

The compressive strength of high-copper dental amalgams, such as Sybraloy, develops over
time as the material sets. While specific manufacturer data for Sybraloy's compressive
strength is not always publicly available, the literature indicates that high-copper amalgams
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exhibit high compressive strength.[1][2] The following table summarizes typical compressive
strength values for high-copper amalgams at various time intervals, providing a benchmark for
experimental results.

Time Interval Typical Compressive Strength (MPa)
1 Hour 145 - 262

24 Hours 300 - 430

7 Days 414 - 540+

Note: These values are representative of high-copper amalgams and may vary based on
specific testing conditions and product formulation.[3][4]

Experimental Protocols

This section outlines the detailed methodology for determining the compressive strength of
Sybraloy dental amalgam in accordance with ISO 9917-1 standards.

Materials and Equipment

o Sybraloy® dental amalgam capsules

o High-speed amalgamator

e Cylindrical split mold (typically 4 mm diameter x 6 mm or 8 mm height)
* Amalgam condenser

e Carving instruments

o Universal Testing Machine (UTM) with a suitable load cell

o Calipers for precise measurement of specimen dimensions

e [ncubator or water bath set to 37°C

Specimen Preparation
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Trituration: Activate the Sybraloy capsule and immediately place it in a high-speed
amalgamator. Triturate according to the manufacturer's specified time and speed.

Condensation: Immediately after trituration, dispense the amalgam mix into the cylindrical
split mold. Condense the amalgam with sufficient pressure to ensure a dense and void-free
specimen. The condensation should be completed within the working time of the material.

Finishing: Remove any excess amalgam from the top of the mold using a carving instrument
to create a flat, smooth surface.

Extrusion: Carefully eject the cylindrical specimen from the mold.

Storage: Transfer the prepared specimens to an incubator or water bath maintained at 37°C.
Specimens should be stored for the desired time interval before testing (e.g., 1 hour, 24
hours, or 7 days).

Compressive Strength Testing

Specimen Measurement: Prior to testing, accurately measure the diameter and height of
each specimen using calipers.

Machine Setup: Place the specimen on the lower platen of the Universal Testing Machine,
ensuring it is centered.

Testing Parameters: Apply a compressive load at a constant crosshead speed. Common
crosshead speeds for this test are 0.5 mm/min or 1.0 mm/min.[5][6]

Data Acquisition: Record the maximum load (in Newtons) required to fracture the specimen.

Calculation: Calculate the compressive strength (o) in Megapascals (MPa) using the
following formula:

0 = 4P/ (1td?)

Where:

o P = Maximum load at fracture (N)
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o T =3.14159

o d = Diameter of the specimen (mm)

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the standardized workflow for the compressive strength
testing of Sybraloy.

Specimen Preparation Compressive Strength Testing

UTM Setup

Click to download full resolution via product page

Caption: Experimental workflow for Sybraloy compressive strength testing.

Signaling Pathway Analogy: Material Setting and
Strength Development

This diagram provides a conceptual analogy of the material setting process, where the reaction
of alloy components leads to the final compressive strength.
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Caption: Conceptual pathway of Sybraloy's strength development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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